Cas no 2006719-55-5 (4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid)
4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid
- EN300-1111042
- 2006719-55-5
-
- Inchi: 1S/C10H17N3O2/c1-4-6(2)7(3)13-5-8(11)9(12-13)10(14)15/h5-7H,4,11H2,1-3H3,(H,14,15)
- InChI Key: TZFXVKFMUBGBPV-UHFFFAOYSA-N
- SMILES: OC(C1C(=CN(C(C)C(C)CC)N=1)N)=O
Computed Properties
- Exact Mass: 211.132076794g/mol
- Monoisotopic Mass: 211.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 81.1Ų
4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1111042-0.05g |
4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid |
2006719-55-5 | 95% | 0.05g |
$948.0 | 2023-10-27 | |
| Enamine | EN300-1111042-0.1g |
4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid |
2006719-55-5 | 95% | 0.1g |
$993.0 | 2023-10-27 | |
| Enamine | EN300-1111042-0.25g |
4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid |
2006719-55-5 | 95% | 0.25g |
$1038.0 | 2023-10-27 | |
| Enamine | EN300-1111042-0.5g |
4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid |
2006719-55-5 | 95% | 0.5g |
$1084.0 | 2023-10-27 | |
| Enamine | EN300-1111042-1.0g |
4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid |
2006719-55-5 | 1g |
$1500.0 | 2023-06-10 | ||
| Enamine | EN300-1111042-2.5g |
4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid |
2006719-55-5 | 95% | 2.5g |
$2211.0 | 2023-10-27 | |
| Enamine | EN300-1111042-5.0g |
4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid |
2006719-55-5 | 5g |
$4349.0 | 2023-06-10 | ||
| Enamine | EN300-1111042-10.0g |
4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid |
2006719-55-5 | 10g |
$6450.0 | 2023-06-10 | ||
| Enamine | EN300-1111042-1g |
4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid |
2006719-55-5 | 95% | 1g |
$1129.0 | 2023-10-27 | |
| Enamine | EN300-1111042-5g |
4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid |
2006719-55-5 | 95% | 5g |
$3273.0 | 2023-10-27 |
4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid
Comprehensive Overview of 4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2006719-55-5)
4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2006719-55-5) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and carboxylic acid functional group, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.
The 4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid structure features a 3-methylpentan-2-yl substituent, which contributes to its lipophilicity and potential bioavailability. This attribute is critical in the design of small-molecule therapeutics, as it influences the compound's ability to cross cell membranes. The presence of the amino and carboxylic acid groups further enhances its versatility, allowing for interactions with various enzymes and receptors. Such properties align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.
In recent years, the demand for novel heterocyclic compounds like 4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid has surged, driven by advancements in high-throughput screening and computational drug design. These technologies enable researchers to rapidly identify and optimize compounds for specific therapeutic applications. For instance, the compound's pyrazole scaffold is frequently explored in the context of anti-inflammatory and anticancer agents, reflecting broader industry interests in addressing unmet medical needs.
Another area of growing interest is the compound's potential role in green chemistry and sustainable synthesis. As the pharmaceutical industry seeks to reduce its environmental footprint, there is a push toward developing eco-friendly synthetic routes for complex molecules like 4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid. Researchers are investigating catalytic methods and renewable solvents to streamline production while minimizing waste—a topic frequently searched by professionals in the field.
From a commercial perspective, CAS No. 2006719-55-5 is often listed in chemical catalogs as a building block for more elaborate structures. Its modular design allows for easy derivatization, making it a valuable tool for combinatorial chemistry and library synthesis. This adaptability is particularly relevant in the context of fragment-based drug discovery, where small molecules are used to construct larger, more potent inhibitors.
In summary, 4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid represents a compelling case study in modern chemical research. Its multifaceted applications—from drug development to sustainable synthesis—highlight its importance in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry and pharmaceutical innovation.
2006719-55-5 (4-amino-1-(3-methylpentan-2-yl)-1H-pyrazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)